Cas no 946356-66-7 (1-1-(2,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-methylpiperazine)

• Product Name: 1-1-(2,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-methylpiperazine
• CAS No: 946356-66-7
• MF: C₁₈H₂₂N₆
• MW: 322.407482624054
• CID: 6093357
• PubChem ID: 17017329
• Update Time: 2025-10-22

1-1-(2,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-methylpiperazine
• 1-(2,5-dimethylphenyl)-4-(4-methylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine, 1-(2,5-dimethylphenyl)-4-(4-methyl-1-piperazinyl)-
• F2201-0073
• BRD-K21163071-001-01-8
• 1-(2,5-dimethylphenyl)-4-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine
• HMS3535D08
• 946356-66-7
• AKOS002327803

• Inchi： 1S/C18H22N6/c1-13-4-5-14(2)16(10-13)24-18-15(11-21-24)17(19-12-20-18)23-8-6-22(3)7-9-23/h4-5,10-12H,6-9H2,1-3H3
• InChI Key： CCBSKWKAHRRBKK-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(C)CC2)=C2C=NN(C3=CC(C)=CC=C3C)C2=N1

Computed Properties

• Exact Mass: 322.19059473g/mol
• Monoisotopic Mass: 322.19059473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-1-(2,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-methylpiperazine

Compound CAS No 946356-66-7: A Comprehensive Overview

The compound with CAS No 946356-66-7, also known as 1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-methylpiperazine, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Pyrazolo[3,4-d]pyrimidine is a heterocyclic aromatic system that forms the core of this compound. This structure is known for its stability and ability to interact with various biological targets, such as enzymes and receptors. The presence of the piperazine ring further enhances the compound's pharmacokinetic properties, including solubility and bioavailability.

Recent studies have highlighted the potential of this compound in the treatment of various diseases, including cancer and viral infections. For instance, researchers have reported that 1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-methylpiperazine exhibits potent antitumor activity by inhibiting key enzymes involved in cell proliferation and apoptosis regulation.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The formation of the pyrazolo[3,4-d]pyrimidine ring is typically achieved through a condensation reaction between amines and carbonyl compounds under specific conditions. Subsequent modifications, such as the introduction of the methyl group on the piperazine ring and the substitution with a dimethylphenyl group, are carried out to optimize the compound's pharmacological properties.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. For example, it has been shown to interact with kinases involved in signal transduction processes critical for cancer cell survival and metastasis. This makes it a potential candidate for targeted therapies in oncology.

In addition to its therapeutic potential, this compound has also been studied for its anti-viral properties. Research indicates that it may inhibit viral replication by targeting essential viral proteins or host factors necessary for infection progression.

The structural versatility of 1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-methylpiperazine allows for further modifications to enhance its efficacy and reduce potential side effects. Ongoing research is focused on optimizing its pharmacokinetic profile and exploring its combination therapies with other drugs to maximize therapeutic outcomes.

In conclusion, CAS No 946356-66-7 represents a promising lead compound in drug discovery with applications spanning oncology and virology. Its unique structure and diverse biological activities make it an attractive target for further investigation and development into clinical therapeutics.